Cas no 2227685-31-4 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid)
rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid
- rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
- 2227685-31-4
- EN300-1541040
-
- Inchi: 1S/C25H28N2O5/c28-23(29)14-26-24(30)20-12-2-1-3-13-22(20)27-25(31)32-15-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h4-11,20-22H,1-3,12-15H2,(H,26,30)(H,27,31)(H,28,29)/t20-,22+/m1/s1
- InChI Key: XOFZQALBXPAOIU-IRLDBZIGSA-N
- SMILES: O(C(N[C@H]1CCCCC[C@H]1C(NCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541040-1.0g |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1541040-50mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-100mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-250mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-500mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-1000mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-2500mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-5000mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1541040-10000mg |
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid |
2227685-31-4 | 10000mg |
$14487.0 | 2023-09-26 |
rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid
Comprehensive Overview of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2227685-31-4)
The compound rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2227685-31-4) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cycloheptyl backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptide chains. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, bioconjugation, and proteomics applications.
In recent years, the demand for high-purity chiral building blocks like rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid has surged, driven by advancements in personalized medicine and biologics development. The compound’s Fmoc-protected amino acid moiety ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. This aligns with trending searches such as "Fmoc peptide synthesis" and "chiral intermediates for drug development," reflecting its relevance in cutting-edge research.
The cycloheptyl ring in rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid introduces conformational flexibility, a property highly sought after in GPCR-targeted therapeutics and enzyme inhibitors. This structural feature addresses common queries like "how to improve peptide stability" and "designing bioactive peptides." Moreover, the compound’s CAS No. 2227685-31-4 is often referenced in patent literature and academic journals, underscoring its importance in intellectual property and innovation.
From a synthetic chemistry perspective, the Fmoc group in rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid offers orthogonal protection, enabling sequential peptide assembly—a topic frequently explored in forums discussing "peptide coupling strategies." Its compatibility with automated synthesizers further enhances its appeal for high-throughput screening, a hotspot in AI-driven drug discovery workflows. These attributes make it a staple in labs focusing on antibody-drug conjugates (ADCs) and peptide-based vaccines.
Quality control of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid is critical, as impurities can impact downstream applications. Analytical techniques like HPLC and mass spectrometry are commonly paired with this compound, addressing search trends such as "peptide purity analysis." Suppliers often highlight its >95% purity to meet stringent GMP standards, catering to industries prioritizing regulatory compliance.
In summary, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2227685-31-4) bridges gaps between organic chemistry and biopharmaceuticals. Its versatility answers pressing questions in peptide engineering, while its structural nuances align with emerging trends like computational drug design. As research evolves, this compound will remain pivotal in unlocking new therapeutic frontiers.
2227685-31-4 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)